3-[18-(2-Carboxyethyl)-3,8,13,17-tetramethylporphyrin-21,23-diid-2-yl]propanoic acid;iron(2+)
3-[18-(2-Carboxyethyl)-3,8,13,17-tetramethylporphyrin-21,23-diid-2-yl]propanoic acid;iron(2+)
Brand Name:
Vulcanchem
CAS No.:
18922-88-8
VCID:
VC0102554
InChI:
InChI=1S/C30H30N4O4.Fe/c1-15-9-20-12-25-17(3)21(5-7-29(35)36)27(33-25)14-28-22(6-8-30(37)38)18(4)26(34-28)13-24-16(2)10-19(32-24)11-23(15)31-20;/h9-14H,5-8H2,1-4H3,(H4,31,32,33,34,35,36,37,38);/q;+2/p-2
SMILES:
[H+].[H+].CC1=CC2=CC3=C(C(=C([N-]3)C=C4C(=C(C(=CC5=NC(=CC1=N2)C=C5C)[N-]4)C)CCC(=O)[O-])CCC(=O)[O-])C.[Fe+2]
Molecular Formula:
C30H28FeN4O4
Molecular Weight:
564.4 g/mol
3-[18-(2-Carboxyethyl)-3,8,13,17-tetramethylporphyrin-21,23-diid-2-yl]propanoic acid;iron(2+)
CAS No.: 18922-88-8
Main Products
VCID: VC0102554
Molecular Formula: C30H28FeN4O4
Molecular Weight: 564.4 g/mol
![3-[18-(2-Carboxyethyl)-3,8,13,17-tetramethylporphyrin-21,23-diid-2-yl]propanoic acid;iron(2+) - 18922-88-8](/images/no_structure.jpg)
| CAS No. | 18922-88-8 |
|---|---|
| Product Name | 3-[18-(2-Carboxyethyl)-3,8,13,17-tetramethylporphyrin-21,23-diid-2-yl]propanoic acid;iron(2+) |
| Molecular Formula | C30H28FeN4O4 |
| Molecular Weight | 564.4 g/mol |
| IUPAC Name | 3-[18-(2-carboxylatoethyl)-3,7,12,17-tetramethylporphyrin-21,24-diid-2-yl]propanoate;hydron;iron(2+) |
| Standard InChI | InChI=1S/C30H30N4O4.Fe/c1-15-9-20-12-25-17(3)21(5-7-29(35)36)27(33-25)14-28-22(6-8-30(37)38)18(4)26(34-28)13-24-16(2)10-19(32-24)11-23(15)31-20;/h9-14H,5-8H2,1-4H3,(H4,31,32,33,34,35,36,37,38);/q;+2/p-2 |
| Standard InChIKey | QQYZTXBVPVYDJC-UHFFFAOYSA-L |
| SMILES | [H+].[H+].CC1=CC2=CC3=C(C(=C([N-]3)C=C4C(=C(C(=CC5=NC(=CC1=N2)C=C5C)[N-]4)C)CCC(=O)[O-])CCC(=O)[O-])C.[Fe+2] |
| Canonical SMILES | [H+].[H+].CC1=CC2=CC3=C(C(=C([N-]3)C=C4C(=C(C(=CC5=NC(=CC1=N2)C=C5C)[N-]4)C)CCC(=O)[O-])CCC(=O)[O-])C.[Fe+2] |
| Synonyms | deuteroheme |
| PubChem Compound | 167768 |
| Last Modified | Nov 11 2021 |
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